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Chemical Profile and Natural Occurrence

(+)-Menthofuran is an organic compound found in various mint species' essential oils, particularly Mentha

x piperita (peppermint) and Mentha pulegium (pennyroyal) [1] [2]. It is a monoterpenoid and a key

oxidative metabolite of (+)-pulegone [1] [3].

The table below summarizes its core chemical and physical properties:

Property

Description / Value

IUPAC Name

Chemical Formula

Molecular Weight

CAS Registry
Number

Boiling Point

Physical Description

3,6-Dimethyl-4,5,6,7-tetrahydro-1-benzofuran [2]

C10H140 [2]

150.22 g-mol- [2] [4]

494-90-6 [5] [4]

208 °C (approx. 204—206 °C also reported) [2] [4]

Colorless to pale yellow liquid [4]
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Property Description / Value
Odor Profile Strong, fresh, herbal, and minty [4]
Solubility Freely soluble in alcohol; slightly soluble in chloroform, ethyl acetate, and

methanol [4]

Flash Point 86 °C [2]

In peppermint oil, the typical concentration of menthofuran ranges from 1% to 9%, influenced by plant
genetics, environmental conditions, and processing methods [1] [6]. Its level is a critical determinant of

essential oil quality.

Biosynthesis and Metabolic Regulation

(+)-Menthofuran is a branch-point metabolite in the biosynthetic pathway of (-)-menthol. The following

diagram illustrates this pathway and the key regulatory mechanism involving menthofuran.
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Simplified biosynthetic pathway of (-)-menthol from GPP in peppermint, highlighting the branch point at
(+)-pulegone and the feedback regulation by (+)-menthofuran (MFS: Menthofuran Synthase; PR: Pulegone
Reductase; MR: Menthone Reductase).

The conversion of (+)-pulegone to (+)-menthofuran is catalyzed by the cytochrome P450-dependent
enzyme, menthofuran synthase (MFS) [2] [6]. The metabolic fate of pulegone is regulated
transcriptionally. Research shows that (+)-menthofuran itself plays a role in this regulation by down-
regulating the transcription of the pulegone reductase (PR) gene [6]. This feedback mechanism explains
why stressful environmental conditions often lead to concurrent increases in both pulegone and menthofuran

in the essential oil [6] [7].

Analytical Methods and Experimental Protocols
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Accurate quantification of menthofuran is essential for quality control and research. The established

methodology involves extraction followed by gas chromatographic analysis.

Detailed Protocol for Essential Oil Analysis [6] [8]

e Sample Preparation: Harvest aerial parts of the peppermint plant, typically during flowering. For
essential oil isolation, dried leaves can be used.
e Essential Oil Extraction:
o Employ simultaneous steam distillation—-pentane extraction.
o Atypical sample size is 5 grams of plant material.
o Use a known quantity of an internal standard (e.g., (+)-camphor) added to the extraction
apparatus to enable accurate quantification.
e Gas Chromatography (GC) Analysis:
o Instrument: Capillary Gas Chromatograph.
o Detection: Flame lonization Detector (FID) or Mass Spectrometer (MS) for component
identification.
o Procedure: Inject an aliquot of the distilled pentane extract. Identify (+)-menthofuran by
comparing its retention time with an authentic standard and confirm via GC-MS.
¢ Quantification:
o The concentration of menthofuran is calculated based on the response factor relative to the
internal standard.
o Results are expressed as a percentage of the total essential oil composition.

The table below summarizes key experimental approaches from the literature:

Experimental

Core Methodolo Key Findings /| Outcome
Objective 9y 4 g
Modifying Oil Genetic transformation of Cosuppression led to transgenic plants
Composition [6] peppermint to overexpress or with <560% of the menthofuran content
cosuppress the mfs gene. of wild-type plants, demonstrating
transcriptional control over MFS.
Elucidating Stem-feeding and foliar application Treatment with (+)-menthofuran
Metabolic of (+)-menthofuran to peppermint selectively decreased pr transcript
Regulation [6] shoots, followed by Northern blot levels in immature leaves, identifying the

analysis of pr transcript levels. mechanism for reduced pulegone
reductase activity.
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Experimental

o Core Methodology Key Findings / Outcome
Objective
Studying In vitro incubation of menthofuran Menthofuran is metabolically activated by
Hepatotoxicity [2] with cytochrome P450 enzymes CYPs (particularly CYP2AG6) to reactive y-
and human liver microsomes, ketoaldehyde intermediates, which can
monitoring for reactive bind to cellular proteins and cause toxicity.

intermediates.

Toxicological and Regulatory Considerations

For drug development professionals, understanding the toxicology of menthofuran is paramount.

e Hepatotoxicity: Menthofuran is a known hepatotoxin and is believed to be the primary toxic agent in
pennyroyal oil poisoning [2]. Its toxicity is not direct but arises from bioactivation by cytochrome
P450 enzymes (notably CYP2AG6) into chemically reactive intermediates, such as a y-ketoenal [2] [3].
These electrophilic species can deplete hepatic glutathione and form covalent adducts with cellular
proteins, leading to liver damage [2].

¢ Inhibition of CYP Enzymes: Menthofuran is also a potent, mechanism-based inactivator of human
CYP2A6, which can have implications for drug-drug interactions [2].

¢ Regulatory Status: While peppermint oil is widely used in food and flavorings, its quality is assessed
based on the levels of certain components. The reduction of menthofuran (and pulegone) is a
commercial priority for improving essential oil quality and safety profile [6] [7].

Key Takeaways for Professionals

¢ Quality Marker: The level of (+)-menthofuran is a critical quality parameter for peppermint oil, with
lower levels generally indicating higher quality and better stability.

¢ Metabolic Link: It is an oxidative metabolite and detoxification product of pulegone, another
compound of toxicological concern.

¢ Regulation Potential: Metabolic engineering and controlled cultivation present viable strategies to
reduce menthofuran levels in peppermint oil for enhanced safety and commercial value [6] [7].

o Safety First: Due to its documented hepatotoxic potential, the concentration of menthofuran in any
botanically-derived pharmaceutical preparation should be carefully monitored and controlled.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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